Cas no 1798782-02-1 (XPhos Pd(crotyl)Cl)

• Product Name: XPhos Pd(crotyl)Cl
• CAS No: 1798782-02-1
• MF: C₃₇H₅₄ClPPd
• MW: 671.671429157257
• CID: 4705361
• PubChem ID: 166604467
• Update Time: 2025-11-01

XPhos Pd(crotyl)Cl Chemical and Physical Properties

Names and Identifiers

• PD-170
• XPhos Pd(crotyl)Cl
• Chloro(crotyl)(2-dicyclohexylphosphino-2',4',6'-triisopropyl-1,1'-biphenyl) palladium(II)
• [2-[(E)-but-2-enyl]-3-chloro-6-[2,4,6-tri(propan-2-yl)phenyl]phenyl]-dicyclohexylphosphane;palladium(2+)
• 1798782-02-1

• Inchi： 1S/C33H49P.C4H4.ClH.Pd/c1-23(2)26-21-30(24(3)4)33(31(22-26)25(5)6)29-19-13-14-20-32(29)34(27-15-9-7-10-16-27)28-17-11-8-12-18-28;1-3-4-2;;/h13-14,19-25,27-28H,7-12,15-18H2,1-6H3;1H,2H3;1H;/q;-1;;+1
• InChI Key： ICHRIRVVJXROKN-UHFFFAOYSA-N
• SMILES： P(C1CCCCC1)(C1CCCCC1)(C1C=CC=CC=1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)[Pd+2]12([CH-]C1=C2C)[Cl-]

Computed Properties

• Exact Mass: 670.26865g/mol
• Monoisotopic Mass: 670.26865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 694
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on XPhos Pd(crotyl)Cl

XPhos Pd(crotyl)Cl: A Comprehensive Overview

XPhos Pd(crotyl)Cl, also known by its CAS number 1798782-02-1, is a highly specialized organometallic compound that has garnered significant attention in the field of catalytic chemistry. This compound, which belongs to the family of palladium-based catalysts, is widely utilized in various organic synthesis reactions due to its unique electronic and steric properties. The XPhos ligand, a bisphosphine derivative, plays a pivotal role in modulating the catalytic activity of palladium, making this compound particularly effective in cross-coupling reactions.

Recent advancements in catalytic chemistry have highlighted the exceptional versatility of XPhos Pd(crotyl)Cl. Researchers have demonstrated its ability to facilitate a wide range of reactions, including Suzuki-Miyaura couplings, Heck reactions, and Stille couplings. These reactions are fundamental in the synthesis of complex organic molecules, such as pharmaceuticals, agrochemicals, and advanced materials. The use of XPhos as a ligand has been shown to enhance the selectivity and efficiency of these reactions, often under mild reaction conditions.

The synthesis of XPhos Pd(crotyl)Cl involves a multi-step process that begins with the preparation of the XPhos ligand. This ligand is synthesized through a series of phosphine chemistry techniques, ensuring high purity and stability. Once the ligand is prepared, it is complexed with palladium(II) chloride in a controlled environment to form the final catalyst. The crotyl group attached to palladium contributes to the compound's stability and reactivity, making it suitable for various catalytic applications.

In terms of applications, XPhos Pd(crotyl)Cl has found extensive use in the pharmaceutical industry. For instance, it has been employed in the synthesis of bioactive compounds with high enantioselectivity. This capability is particularly valuable in drug discovery processes where stereochemistry plays a critical role in determining biological activity. Additionally, this compound has been utilized in the production of fine chemicals and specialty materials, further underscoring its importance in modern chemical synthesis.

Recent studies have also explored the potential of XPhos Pd(crotyl)Cl in sustainable chemical processes. Its ability to operate under mild conditions reduces energy consumption and minimizes waste generation, aligning with current green chemistry initiatives. Furthermore, researchers have investigated its recyclability and reusability, which are essential for industrial-scale applications.

The development and application of XPhos Pd(crotyl)Cl represent a significant milestone in catalytic chemistry. Its unique combination of electronic properties, steric effects, and catalytic efficiency makes it an indispensable tool for organic chemists worldwide. As research continues to uncover new applications and optimizations for this compound, its role in advancing chemical synthesis is expected to grow even further.